Cas no 1690946-60-1 (3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid)

• Product Name: 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid
• CAS No: 1690946-60-1
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5905214
• PubChem ID: 17899698
• Update Time: 2025-06-28

3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid
• EN300-6747207
• SCHEMBL8705480
• 1690946-60-1
• 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid

• Inchi： 1S/C17H17NO4/c19-16(20)11-10-14-8-4-5-9-15(14)18-17(21)22-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,18,21)(H,19,20)
• InChI Key： RNKKCYRQUFBCDV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCC(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid

3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid (CAS No. 1690946-60-1): An Overview

3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid (CAS No. 1690946-60-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected phenylalanine propionic acid, is characterized by its unique structure, which includes a benzyloxycarbonyl (Boc) protecting group and a phenylalanine-like moiety. The compound's chemical formula is C₁₅H₁₅NO₄, and it has a molecular weight of 273.28 g/mol.

The benzyloxycarbonyl (Boc) protecting group is a crucial feature of this compound, as it allows for selective protection of the amino group during synthetic processes. This makes 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid an invaluable intermediate in the synthesis of complex molecules, particularly in the development of peptides and peptidomimetics. The Boc group can be easily removed under mild acidic conditions, making it a preferred choice for protecting groups in organic synthesis.

The phenylalanine-like moiety in the structure of 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid imparts unique biological properties to the compound. Phenylalanine is an essential amino acid that plays a critical role in protein synthesis and various physiological processes. The presence of this moiety in the compound suggests potential applications in the development of bioactive molecules and therapeutic agents.

In recent years, significant research has been conducted on the use of 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid in the synthesis of novel compounds with therapeutic potential. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound can act as potent inhibitors of proteases, which are key targets in the treatment of various diseases, including cancer and viral infections.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid as a building block in the synthesis of peptidomimetic inhibitors targeting matrix metalloproteinases (MMPs). MMPs are a family of enzymes involved in extracellular matrix degradation and are implicated in various pathological conditions, such as arthritis and cancer metastasis. The researchers demonstrated that the synthesized inhibitors exhibited high selectivity and potency against MMPs, making them promising candidates for further drug development.

Beyond its role in enzyme inhibition, 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid has also been explored for its potential as a scaffold for designing small molecule modulators of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have therapeutic benefits. A study published in Chemical Biology & Drug Design reported the use of this compound as a starting point for developing small molecules that disrupt specific PPIs involved in cancer signaling pathways. The results showed that these molecules effectively inhibited target PPIs and exhibited antiproliferative effects on cancer cells.

The physical properties of 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid, such as its solubility and stability, are also important considerations for its use in various applications. The compound is typically supplied as a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, making it suitable for use in solution-based reactions.

In terms of safety and handling, while 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored under dry conditions to maintain its stability and prevent degradation.

The future prospects for 3-(2-{[(Benzyloxy)carbonyl]amino}phenyl)propanoic acid are promising, driven by ongoing advancements in synthetic chemistry and drug discovery. As researchers continue to explore new applications and derivatives of this compound, it is likely to play an increasingly important role in the development of novel therapeutics and bioactive molecules. Its unique structural features and versatile synthetic utility make it an attractive candidate for further investigation and development.